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Compound of Interest

Compound Name: 1,2,3-Trichlorobenzene

Cat. No.: B151671

For researchers and professionals in drug development, the proper handling and disposal of
chemical waste is paramount to ensuring laboratory safety and environmental protection. This
guide provides essential, step-by-step procedures for the safe disposal of 1,2,3-
Trichlorobenzene, a compound that requires careful management due to its hazardous
characteristics.

Immediate Safety and Handling Protocols

Before beginning any disposal-related activities, it is crucial to be familiar with the safety
precautions for handling 1,2,3-Trichlorobenzene. This substance is harmful if swallowed and
can cause irritation to the eyes, skin, and respiratory system.[1] It is also very toxic to aquatic
life with long-lasting effects.[2]

Personal Protective Equipment (PPE):
o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[3]
o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]

» Respiratory Protection: Use a P2 filter respirator for harmful particles, especially when
dealing with dust or aerosols.[1][4][5] Work in a well-ventilated area or use local exhaust
ventilation.[3]

Step-by-Step Disposal Procedure
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The disposal of 1,2,3-Trichlorobenzene must be conducted in accordance with federal, state,
and local hazardous waste regulations.[2][3] Chemical waste generators are responsible for
correctly classifying their waste.[2][3]

1. Waste ldentification and Classification:

e 1,2,3-Trichlorobenzene is classified as a hazardous waste.

e |tis transported under the shipping name "TOXIC SOLIDS, ORGANIC, N.O.S." with UN
Number UN2811.[3]

2. Collection and Storage:

o Collect waste 1,2,3-Trichlorobenzene in a suitable, tightly closed container.[3]

» Store the container in a cool, dry, well-ventilated area away from incompatible substances
such as strong oxidizing agents and acids.[3]

o Label the container clearly as "Hazardous Waste" and include the chemical name "1,2,3-
Trichlorobenzene."

3. Spill Management:

 In the event of a spill, avoid generating dust.[3] If appropriate, moisten the spilled solid to
prevent it from becoming airborne.[1][4][5][6]

e Scoop up the spilled material with a non-sparking tool and place it into a suitable container
for disposal.[3]

o For small spills, you can dampen the solid with acetone and transfer it to a suitable
container. Use absorbent paper dampened with acetone to clean up any remaining material.

[7]

o Seal contaminated clothing and absorbent paper in a vapor-tight plastic bag for eventual
disposal.[7]

e Wash the contaminated area with a strong soap and water solution.[7]
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4. Final Disposal:

e The recommended method for the disposal of 1,2,3-Trichlorobenzene is through a licensed
chemical destruction plant or by controlled incineration with flue gas scrubbing.[4]

e Do not dispose of this chemical into the environment or down the drain.[4]

Quantitative Data Summary

The following table summarizes key quantitative data for 1,2,3-Trichlorobenzene relevant to
its handling and disposal.

Property Value Source
Oral LD50 (rat) 1830 mg/kg [3]
Flash Point 113 °C (235.4 °F) [4]
Autoignition Temperature > 500 °C (932 °F) [4]
Boiling Point 218 °C [4]
Melting Point 53.5 °C [4]

log Kow (Octanol/water
iy . 4.05 [1]6]
partition coefficient)

Disposal Workflow Diagram

The logical steps for the proper disposal of 1,2,3-Trichlorobenzene are illustrated in the
workflow diagram below.
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Caption: Workflow for the safe disposal of 1,2,3-Trichlorobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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